4-Chloro-3-iodobenzoyl chloride
Overview
Description
4-Chloro-3-iodobenzoyl chloride is a chemical compound with the molecular formula C7H3Cl2IO . It is used in the preparation of pyrroles by reaction with imines and acetylenes mediated by isocyanides using palladium catalysis .
Synthesis Analysis
The synthesis of 4-Chloro-3-iodobenzoyl chloride involves several steps. It is generated during the synthesis of active pharmaceutical ingredients (APIs). For the trace-level detection of genotoxic impurities in APIs, gas chromatography–mass spectrometry (GC-MS) or liquid chromatography–mass spectrometry (LC-MS) is employed . In another study, a series of 4-[4–chloro-3- (trifluoromethyl)-phenyl]-4-piperidinol (TFMP) derivatives were synthesized and characterized by physical and spectral methods .Molecular Structure Analysis
The molecular structure of 4-Chloro-3-iodobenzoyl chloride consists of seven carbon atoms, three hydrogen atoms, two chlorine atoms, one iodine atom, and one oxygen atom . The average mass is 300.91 Da .Scientific Research Applications
Synthesis of Pyrroles
4-Chloro-3-iodobenzoyl chloride is used in the synthesis of pyrroles through a reaction with imines and acetylenes. This process is mediated by isocyanides and utilizes palladium catalysis, which is a key method in the field of organic synthesis due to the biological and pharmaceutical significance of pyrroles .
Preparation of Dopamine Antagonists
This compound is also instrumental in preparing N-(1-benzylpyrrolidin-3-yl)arylbenzamides, which are potential human dopamine D4 antagonists. These compounds have implications in the treatment of psychiatric disorders such as schizophrenia, Parkinson’s disease, and attention deficit hyperactivity disorder (ADHD) .
Pharmaceutical Testing
In pharmaceutical testing, 4-Chloro-3-iodobenzoyl chloride can be used as a reference standard to ensure accurate results during the quality control processes .
Polymer Modification
It has been employed in the modification of poly(allylamine) to make the polymer X-ray visible. This application is particularly useful in medical imaging and diagnostics, where enhanced visibility of materials is crucial .
Safety and Hazards
properties
IUPAC Name |
4-chloro-3-iodobenzoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3Cl2IO/c8-5-2-1-4(7(9)11)3-6(5)10/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHANTBMVFVOTLR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C(=O)Cl)I)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3Cl2IO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80722011 |
Source
|
| Record name | 4-Chloro-3-iodobenzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80722011 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
300.90 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
42860-17-3 |
Source
|
| Record name | 4-Chloro-3-iodobenzoyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80722011 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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